2-Methylsulfanyl-oxazole-5-carboxylic acid

• Molecular Formula: C5H5NO3S
• Molecular Weight: 159.17 g/mol
• IUPAC Name: 2-methylsulfanyl-1,3-oxazole-5-carboxylic acid
• InChI: InChI=1S/C5H5NO3S/c1-10-5-6-2-3(9-5)4(7)8/h2H,1H3,(H,7,8)
• InChI Key: YKZYEUAXINVCEK-UHFFFAOYSA-N
• Canonical SMILES: CSC1=NC=C(O1)C(=O)O

Description

2-Methylsulfanyl-oxazole-5-carboxylic acid is a useful research compound. Its molecular formula is C5H5NO3S and its molecular weight is 159.17 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 2-ethylsulfanyl-oxazole-5-carboxylic acid ethyl ester (4.6 g, 24.57 mmol) in ethanol (100 mL) was added a 2 N solution of sodium hydroxide (37 mL, 74 mmol) in water. The mixture was heated at 80° C. for 4 hours and then concentrated in vacuo to remove the ethanol. The remaining aqueous solution was then acidified with 1 N HCl and extracted with ethyl acetate (4×30 mL). The combined organic layers were washed with brine (2×100 mL), dried over sodium sulfate and concentrated to afford 2-methylsulfanyl-oxazole-5-carboxylic acid.